Cas no 17869-77-1 ((1,1-Dimethyl-2-propynyl)oxytrimethylsilane)

• Product Name: (1,1-Dimethyl-2-propynyl)oxytrimethylsilane
• CAS No: 17869-77-1
• MF: C₈H₁₆OSi
• MW: 156.297543525696
• MDL: MFCD00053867
• CID: 87899
• PubChem ID: 24872960
• Update Time: 2025-04-18

(1,1-Dimethyl-2-propynyl)oxytrimethylsilane Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3-trimethylsilyloxy-1-butyne
• ((1,1-dimethyl-2-propynyl)oxy)trimethyl-silane
• [(1,1-Dimethyl-2-propynyl)oxy]trimethylsilane
• 3-Methyl-3-trimethylsiloxy-1-butyne
• 3-METHYL-3-TRIMETHYLSILYLOXY-1-BUTY
• trimethyl(2-methylbut-3-yn-2-yloxy)silane
• [(1,1-dimethyl-2-propynyl)oxy](trimethyl)silane
• 2-trimethylsilyloxy-2-methyl-3-butyne
• 3-methyl-3-(trimethylsiloxy)-1-butyne
• 3-methyl-3-trimethylsilyloxybut-1-yne
• EINECS 241-823-7
• trimethyl[(2-methylbut-3-yn-2-yl)oxy]silane
• Silane,[(1,1-dimethyl-2-propynyl)oxy]trimethyl-
• Silane, [(1,1-dimethyl-2-propyn-1-yl)oxy]trimethyl-
• [(1,1-Dimethyl-2-propynyl)oxy]trimethylsilane, 98%
• trimethyl (2-methylbut-3-yn-2-yloxy) silane
• 1,1-DIMETHYLPROPARGYL TRIMETHYLSILYL ETHER
• FT-0647590
• trimethyl (2-methylbut-3-yn-2-yloxy)silane
• DTXSID90170524
• 17869-77-1
• ((1,1-DIMETHYL-2-PROPYN-1-YL)OXY)TRIMETHYLSILANE
• ((1,1-Dimethyl-2-propynyl)oxy)trimethylsilane
• AKOS025294748
• AB02248
• TRIMETHYL(1,1-DIMETHYL-2-PROPYNYLOXY)SILANE
• AS-77632
• Silane, [(1,1-dimethyl-2-propynyl)oxy]trimethyl-
• trimethyl(2-methylbut-3-yn-2-yloxy) silane
• SY061553
• Y99V7Z7VXG
• 3-METHYL-1-BUTYN-3-YL TRIMETHYLSILYL ETHER
• 2-Methyl-3-butyn-2-ol, TMS derivative
• trimethylsilyl 1,1-dimethyl-2-propynyl ether
• trimethyl((2-methylbut-3-yn-2-yl)oxy)silane
• NS00052069
• TRIMETHYL(2-METHYL-3-BUTYN-2-YLOXY)SILANE
• SCHEMBL179838
• [(1,1-Dimethyl-2-propynyl)oxy](trimethyl)silane #
• MFCD00053867
• (2-METHYL-3-BUTYN-2-YLOXY)TRIMETHYLSILANE
• J-011395
• UNII-Y99V7Z7VXG
• 3-Methyl-3-Trimethylsilyloxy-1-Butyne, 97%
• [(1，1-Dimethyl-2- propynyl)oxy]trimethylsilane
• DA-43498
• G86027
• (1,1-Dimethyl-2-propynyl)oxytrimethylsilane

• MDL： MFCD00053867
• Inchi： 1S/C8H16OSi/c1-7-8(2,3)9-10(4,5)6/h1H,2-6H3
• InChI Key： JNRUXZIXAXHXTN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(C#C)(C)C

Computed Properties

• Exact Mass: 156.09700
• Monoisotopic Mass: 156.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.806 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 115-116 °C(lit.)
• Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
• Refractive Index: n20/D 1.404(lit.)
• PSA: 9.23000
• LogP: 2.24970
• Solubility: Uncertain
• Vapor Pressure: 10.0±0.2 mmHg at 25°C

(1,1-Dimethyl-2-propynyl)oxytrimethylsilane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16; S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R11
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)